Cas no 1346601-48-6 (1,1,1,2,3,3-Hexadeuterio-3-(4-methylphenyl)propan-2-amine hydrochloride)

• Product Name: 1,1,1,2,3,3-Hexadeuterio-3-(4-methylphenyl)propan-2-amine hydrochloride
• CAS No: 1346601-48-6
• MF: C₁₀H₁₀D₆ClN
• MW: 191.73
• CID: 5092752
• Update Time: 2025-05-23

1,1,1,2,3,3-Hexadeuterio-3-(4-methylphenyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,3,3-Hexadeuterio-3-(4-methylphenyl)propan-2-amine hydrochloride

• Inchi： 1S/C10H15N.ClH/c1-8-3-5-10(6-4-8)7-9(2)11;/h3-6,9H,7,11H2,1-2H3;1H/i2D3,7D2,9D;
• InChI Key： KOFSZKDEQWGBDN-CDQZILGFSA-N
• SMILES： C1=CC(C)=CC=C1C([2H])([2H])C(N)([2H])C([2H])([2H])[2H].Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1,1,1,2,3,3-Hexadeuterio-3-(4-methylphenyl)propan-2-amine hydrochloride

1,1,1,2,3,3-Hexadeuterio-3-(4-methylphenyl)propan-2-amine Hydrochloride: A Comprehensive Overview

1,1,1,2,3,3-Hexadeuterio-3-(4-methylphenyl)propan-2-amine hydrochloride, with the CAS number 1346601-48-6, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure and potential applications in drug development and advanced chemical synthesis. The presence of six deuterium atoms in its molecular framework makes it a valuable tool in isotopic labeling studies and deuterium metabolic stability assessments.

The molecular structure of this compound is characterized by a central propan-2-amine backbone substituted with a 4-methylphenyl group at the third carbon. The extensive deuteration at positions 1, 1, 1, 2, 3, and 3 imparts unique physical and chemical properties to the molecule. Recent studies have highlighted its role as a stable intermediate in the synthesis of complex nitrogen-containing heterocycles and its potential as a building block for bioactive molecules.

Research into the synthesis of hexadeuterio derivatives has been driven by the need for isotopically labeled compounds in pharmacokinetic studies. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under physiological conditions. This makes it an ideal candidate for use in preclinical trials where precise dosing and controlled release are critical.

In terms of applications, this compound has been explored in the development of novel therapeutics targeting various disease states. For instance, recent findings suggest that analogs of this compound may exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, its deuterated nature provides insights into the metabolic pathways of related compounds through deuterium retention studies.

The synthesis of hexadeuterio derivatives involves multi-step processes that require meticulous control over reaction conditions to achieve high yields and purity. Techniques such as catalytic hydrogenation with deuterated solvents and selective deuteration strategies have been employed to synthesize this compound efficiently. These methods not only ensure the integrity of the molecular structure but also contribute to cost-effective production on an industrial scale.

From an analytical standpoint, modern spectroscopic techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These tools provide critical insights into the molecular interactions and stability profiles essential for its application in drug discovery programs.

In conclusion, 1,1,1,2,3,3-Hexadeuterio-3-(4-methylphenyl)propan-2-amine hydrochloride represents a significant advancement in the field of isotopic chemistry. Its unique properties and versatile applications position it as a valuable asset in both academic research and industrial drug development pipelines. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future therapeutic interventions.